Coaxial PANI/TiN/PANI nanotube arrays for high-performance supercapacitor electrodes†

Chemical Communications Pub Date: 2013-09-09 DOI: 10.1039/C3CC45997G

Abstract

Coaxial PANI/TiN/PANI nanotube arrays prepared by electrochemical polymerization of PANI on nanoporous TiN nanotube arrays exhibit a high specific capacitance of 242 mF cm−2, excellent rate capability with the capacitance remaining at 69% when the current density is increased 50 times from 0.2 to 10 mA cm−2, and a long cycling life with less than 0.005% decay per cycle.

Graphical abstract: Coaxial PANI/TiN/PANI nanotube arrays for high-performance supercapacitor electrodes
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